Cas no 1420982-75-7 (N-Cyclopropylbenzo[d]thiazole-2-sulfonamide)

• Product Name: N-Cyclopropylbenzo[d]thiazole-2-sulfonamide
• CAS No: 1420982-75-7
• MF: C₁₀H₁₀N₂O₂S₂
• MW: 254.328599452972
• CID: 2181197
• Update Time: 2025-05-19

N-Cyclopropylbenzo[d]thiazole-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopropylbenzo[d]thiazole-2-sulfonamide
• AM99856
• N-Cyclopropylbenzo[d]thiazole-2-sulfonamide

• Inchi： 1S/C10H10N2O2S2/c13-16(14,12-7-5-6-7)10-11-8-3-1-2-4-9(8)15-10/h1-4,7,12H,5-6H2
• InChI Key： UQPQZWZQBLAFPV-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC=CC=2S1)(NC1CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 362
• XLogP3: 2.3
• Topological Polar Surface Area: 95.7

Additional information on N-Cyclopropylbenzo[d]thiazole-2-sulfonamide

Research Brief on N-Cyclopropylbenzo[d]thiazole-2-sulfonamide (CAS: 1420982-75-7): Recent Advances and Applications

N-Cyclopropylbenzo[d]thiazole-2-sulfonamide (CAS: 1420982-75-7) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile scaffold for drug discovery, particularly in the development of novel therapeutic agents targeting various diseases. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways for N-Cyclopropylbenzo[d]thiazole-2-sulfonamide, emphasizing its efficient preparation through a multi-step process involving cyclopropanation and sulfonamide formation. The study reported a high yield of the compound, which is crucial for its scalability in pharmaceutical applications. The researchers also investigated the compound's stability under various conditions, confirming its suitability for further biological testing.

In terms of biological activity, N-Cyclopropylbenzo[d]thiazole-2-sulfonamide has shown promising results as an inhibitor of specific enzymatic targets. A 2023 study in Bioorganic & Medicinal Chemistry Letters demonstrated its potent inhibitory effects against carbonic anhydrase isoforms, which are implicated in conditions such as glaucoma and cancer. The compound exhibited a high binding affinity and selectivity, making it a potential candidate for the development of targeted therapies.

Further research has explored the compound's potential in antimicrobial applications. A team at the University of Cambridge reported that N-Cyclopropylbenzo[d]thiazole-2-sulfonamide displayed significant activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study suggested that the compound's mechanism of action involves disruption of bacterial cell wall synthesis, offering a novel approach to combating antibiotic resistance.

Another area of interest is the compound's role in neurodegenerative diseases. Preliminary in vitro studies have indicated that N-Cyclopropylbenzo[d]thiazole-2-sulfonamide may modulate pathways associated with neuroinflammation and oxidative stress, which are key factors in diseases like Alzheimer's and Parkinson's. While these findings are still in the early stages, they open new avenues for research into neuroprotective agents.

Despite these promising results, challenges remain in the development of N-Cyclopropylbenzo[d]thiazole-2-sulfonamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. However, the compound's unique structural features and diverse biological activities make it a compelling subject for ongoing research.

In conclusion, N-Cyclopropylbenzo[d]thiazole-2-sulfonamide (CAS: 1420982-75-7) represents a valuable scaffold in medicinal chemistry with broad therapeutic potential. Recent studies have underscored its versatility and efficacy across multiple disease areas, paving the way for future drug development efforts. Continued research will be essential to fully realize its clinical applications and overcome existing challenges.